2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• IUPAC Name: 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C7H7N3O/c1-5-8-7(11)6-3-2-4-10(6)9-5/h2-4H,1H3,(H,8,9,11)
• InChI Key: KYLCRQWYTHFOLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C2=CC=CN2N1
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one: is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its potential in research and development, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one involves a series of chemical reactions that require specific conditions and reagents. The synthetic route typically includes the reaction of an aldehyde-containing epoxy derivative with a primary amine. This process involves the use of solvents and catalysts to facilitate the reaction and achieve the desired product .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves the use of large reactors, precise temperature control, and continuous monitoring to maintain the quality of the product .

Chemical Reactions Analysis

Types of Reactions: 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications .

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

Chemistry: In chemistry, 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one is used as a reagent in organic synthesis. Its unique structure allows it to participate in various chemical reactions, making it valuable for the development of new compounds and materials .

Biology: In biological research, this compound is studied for its potential effects on cellular processes and pathways. It is used in experiments to understand its interactions with biological molecules and its impact on cellular functions .

Medicine: In the medical field, this compound is investigated for its potential therapeutic applications. Researchers explore its effects on different diseases and conditions, aiming to develop new treatments and drugs based on its properties .

Industry: In industrial applications, this compound is used in the production of various products, including pharmaceuticals, agrochemicals, and specialty chemicals. Its versatility and reactivity make it a valuable component in manufacturing processes .

Mechanism of Action

The mechanism of action of 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

• CID 1231538
• CID 54684141
• CID 68263

Comparison: Compared to similar compounds, 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one exhibits unique properties that make it distinct. Its specific structure and reactivity allow it to participate in a broader range of chemical reactions and applications. Additionally, its potential therapeutic effects and industrial uses set it apart from other compounds .

Conclusion

This compound is a versatile and valuable compound with numerous applications in scientific research, medicine, and industry. Its unique properties and reactivity make it a subject of interest for researchers and professionals in various fields. Understanding its preparation methods, chemical reactions, and mechanism of action can further enhance its potential for future applications.